Cas no 1261925-90-9 (5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol)

• Product Name: 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol
• CAS No: 1261925-90-9
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• MDL: MFCD18314907
• CID: 4583895
• Update Time: 2025-05-23

5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-sulfonamide, 4'-formyl-3'-hydroxy-N,N-dimethyl-
• 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol

• MDL： MFCD18314907
• Inchi： 1S/C15H15NO4S/c1-16(2)21(19,20)14-5-3-4-11(8-14)12-6-7-13(10-17)15(18)9-12/h3-10,18H,1-2H3
• InChI Key： QQGJRJUHWMXLAK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C=O)C(O)=C2)=CC=CC(S(N(C)C)(=O)=O)=C1

Additional information on 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol

Recent Advances in the Study of 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol (CAS: 1261925-90-9)

The compound 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol (CAS: 1261925-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol, which make it a promising candidate for targeting specific biological pathways. The compound's sulfamoyl and formyl functional groups are particularly noteworthy, as they contribute to its ability to interact with various enzymes and receptors. Researchers have explored its role as an inhibitor of key inflammatory mediators, suggesting potential applications in treating chronic inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized a combination of molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action. The results indicated that the compound binds selectively to the active site of COX-2, with a binding affinity comparable to that of known COX-2 inhibitors.

Another significant development involves the compound's potential as an anticancer agent. Preliminary in vitro studies have shown that 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol induces apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which reported that the compound disrupts mitochondrial function in cancer cells, leading to programmed cell death.

The synthesis of 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol has also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable and cost-effective synthetic route that improves yield and purity. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a valuable tool in drug discovery.

In conclusion, 5-(3-N,N-Dimethylsulfamoylphenyl)-2-formylphenol (CAS: 1261925-90-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as an anti-inflammatory and anticancer agent, coupled with recent improvements in synthetic methodologies, positions it as a compound of significant interest for future therapeutic development. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.